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Abstract
This technical guide provides a comprehensive overview of the solubility characteristics of

tetrapentacontane (C54H110), a long-chain n-alkane. Due to the scarcity of specific

quantitative solubility data for tetrapentacontane in publicly available literature, this document

focuses on the fundamental principles governing its solubility, provides illustrative solubility data

for structurally similar long-chain alkanes, and presents a detailed experimental protocol for

determining its solubility in various organic solvents. This guide is intended to be a valuable

resource for researchers, scientists, and drug development professionals working with high

molecular weight hydrocarbons.

Introduction to Tetrapentacontane Solubility
Tetrapentacontane is a linear saturated hydrocarbon with the chemical formula C54H110. As

a high molecular weight, nonpolar molecule, its solubility is primarily governed by the principle

of "like dissolves like." Consequently, tetrapentacontane is expected to be soluble in nonpolar

organic solvents and practically insoluble in polar solvents such as water. The dissolution

process involves overcoming the significant van der Waals forces that hold the long

hydrocarbon chains together in the solid state. This requires a solvent capable of establishing

similar intermolecular interactions.

Several key factors influence the solubility of tetrapentacontane:
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Solvent Polarity: Nonpolar solvents are the most effective for dissolving tetrapentacontane.

Temperature: The solubility of solid long-chain alkanes like tetrapentacontane in organic

solvents generally increases with a rise in temperature. The added thermal energy helps to

overcome the lattice energy of the solid solute.

Chain Length: Within a given solvent, the solubility of n-alkanes tends to decrease as the

carbon chain length increases. Therefore, tetrapentacontane is anticipated to have lower

solubility compared to shorter-chain alkanes under the same conditions.

Quantitative Solubility Data (Illustrative)
Direct quantitative solubility data for tetrapentacontane is not readily available in scientific

literature. However, data for other long-chain n-alkanes can provide valuable insights into its

expected behavior. The following table summarizes the solubility of various long-chain n-

alkanes in common organic solvents.
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n-Alkane (Carbon
Number)

Solvent Temperature (°C)
Solubility ( g/100 g
Solvent)

Tetracosane (C24) Toluene 25 ~1.5

Octacosane (C28) Toluene 25 ~0.4

Hexatriacontane

(C36)
Toluene 25 ~0.03

Tetracontane (C40) Toluene 31.3

0.35 (in a

multicomponent

system)[1]

Tetratetracontane

(C44)
Toluene Not Specified Soluble

Hexacosane (C26) Heptane 25 ~0.02

Octacosane (C28) Heptane 25 ~0.01

Dotriacontane (C32) Heptane 25 ~0.003

Hexatriacontane

(C36)
Heptane 25 ~0.001

Note: The data presented is compiled from various sources and should be considered

illustrative. Actual solubility will depend on the specific experimental conditions.

Experimental Protocol: Isothermal Gravimetric
Solubility Determination
The following is a detailed methodology for determining the equilibrium solubility of

tetrapentacontane in an organic solvent at a constant temperature using the gravimetric

method.

Materials and Apparatus
Solute: Tetrapentacontane (high purity)

Solvent: Selected organic solvent (e.g., toluene, hexane, heptane)
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Apparatus:

Analytical balance (± 0.0001 g)

Temperature-controlled shaker bath or incubator

Sealed, airtight glass vials or flasks

Syringe filters (solvent-compatible, appropriate pore size to remove undissolved solids)

Glass syringes

Pre-weighed aluminum weighing pans or glass beakers

Drying oven

Desiccator

Experimental Workflow
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Preparation

Equilibration

Sampling & Analysis

Calculation

Add excess tetrapentacontane to a known mass of solvent in a sealed vial.

Place the vial in a temperature-controlled shaker bath.

Agitate for an extended period (e.g., 24-48 hours) to reach equilibrium.

Allow undissolved solid to settle.

Withdraw a known mass of the supernatant using a pre-heated syringe and filter.

Transfer the filtered solution to a pre-weighed container.

Evaporate the solvent in a drying oven.

Cool the container in a desiccator and weigh the residue.

Calculate solubility (g solute / 100 g solvent).

Click to download full resolution via product page

Caption: Workflow for Gravimetric Solubility Determination.
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Step-by-Step Procedure
Preparation of Saturated Solution:

Accurately weigh a clean, dry, and sealable glass vial.

Add a known mass of the selected organic solvent to the vial.

Add an excess amount of solid tetrapentacontane to the solvent. The presence of

undissolved solid is crucial to ensure saturation.

Seal the vial tightly to prevent solvent evaporation.

Equilibration:

Place the sealed vial in a temperature-controlled shaker bath set to the desired

temperature.

Agitate the mixture for a sufficient period (typically 24 to 48 hours) to ensure that the

dissolution equilibrium is reached.

Sample Collection and Analysis:

After equilibration, stop the agitation and allow the vial to rest in the temperature-controlled

bath for a few hours to let the undissolved solid settle completely.

Pre-heat a glass syringe to the experimental temperature to prevent precipitation during

sampling.

Carefully draw a known mass of the clear supernatant (the saturated solution) into the pre-

heated syringe, passing it through a syringe filter to remove any suspended solid particles.

Dispense the filtered saturated solution into a pre-weighed, clean, and dry aluminum pan

or glass beaker. Record the exact mass of the solution transferred.

Place the pan or beaker in a drying oven at a temperature sufficient to evaporate the

solvent completely without degrading the tetrapentacontane.
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Once all the solvent has evaporated, transfer the container to a desiccator to cool to room

temperature.

Weigh the container with the dry tetrapentacontane residue on an analytical balance.

Calculation of Solubility:

Mass of dissolved tetrapentacontane = (Mass of container + residue) - (Mass of empty

container)

Mass of solvent = (Mass of saturated solution) - (Mass of dissolved tetrapentacontane)

Solubility ( g/100 g solvent) = (Mass of dissolved tetrapentacontane / Mass of solvent) *

100

Logical Relationships in Solubility Determination
The following diagram illustrates the key relationships and dependencies in the experimental

determination of solubility.
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Caption: Factors Influencing Experimental Solubility Outcome.

Conclusion
While specific quantitative solubility data for tetrapentacontane remains elusive in readily

accessible literature, a strong understanding of the principles of long-chain alkane solubility,

combined with robust experimental methodologies, allows for its accurate determination. This

guide provides a foundational framework for researchers and professionals, offering illustrative

data from similar compounds and a detailed protocol for generating reliable experimental

solubility data for tetrapentacontane in relevant organic solvents. Such data is critical for

applications ranging from materials science to drug formulation and development.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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